Cas no 2137033-16-8 (9H-fluoren-9-ylmethyl (2S)-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate)

• Product Name: 9H-fluoren-9-ylmethyl (2S)-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate
• CAS No: 2137033-16-8
• MF: C₂₂H₂₅NO₃
• MW: 351.438806295395
• CID: 5267039
• Update Time: 2025-05-21

9H-fluoren-9-ylmethyl (2S)-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl (2S)-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate
• 9H-fluoren-9-ylmethyl (2S)-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(3-hydroxypropyl)-, 9H-fluoren-9-ylmethyl ester, (2S)-

• Inchi： 1S/C22H25NO3/c24-14-6-8-16-7-5-13-23(16)22(25)26-15-21-19-11-3-1-9-17(19)18-10-2-4-12-20(18)21/h1-4,9-12,16,21,24H,5-8,13-15H2/t16-/m0/s1
• InChI Key： ZVXQRGIXXYYJHF-INIZCTEOSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC[C@H]1CCCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 460
• XLogP3: 3.8
• Topological Polar Surface Area: 49.8

Additional information on 9H-fluoren-9-ylmethyl (2S)-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate

A Comprehensive Overview of 9H-fluoren-9-ylmethyl (2S)-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate

9H-fluoren-9-ylmethyl (2S)-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate, commonly referred to by its CAS number CAS No. 2137033-16-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug delivery systems, bioimaging, and advanced materials development. Recent studies have highlighted its role in enhancing the efficiency of drug delivery mechanisms, making it a promising candidate for future therapeutic applications.

The molecular structure of 9H-fluoren-9-ylmethyl (2S)-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate is characterized by a fluorenylmethyl group attached to a pyrrolidine ring via an ester linkage. The pyrrolidine ring itself is substituted with a hydroxypentane moiety at the 2-position, which introduces hydrophilic properties to the molecule. This unique combination of hydrophobic and hydrophilic domains makes the compound amphiphilic, a property that is highly desirable in drug delivery systems for improving solubility and bioavailability.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on optimizing its synthesis for large-scale production. Scientists have developed efficient multi-step synthetic routes that involve the coupling of fluorenylmethanol with appropriately substituted pyrrolidine derivatives. These methods have been refined to achieve high yields and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

In terms of applications, 9H-fluoren-9-ylmethyl (2S)-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate has shown great promise in the development of nanocarriers for drug delivery. Its amphiphilic nature allows it to form self-assembled structures such as micelles and liposomes, which can encapsulate hydrophobic drugs and enhance their solubility in aqueous environments. This property is particularly advantageous for delivering drugs that are otherwise poorly soluble in water, such as many anticancer agents.

Moreover, this compound has been explored for its potential in bioimaging applications. The fluorenylmethyl group imparts strong fluorescence properties to the molecule, making it suitable for use as a fluorescent probe in cellular imaging studies. Researchers have demonstrated its ability to localize within specific cellular compartments, providing insights into cellular processes and drug uptake mechanisms.

The stereochemistry of the compound, specifically the (2S) configuration at the pyrrolidine ring, plays a critical role in its biological activity and pharmacokinetic properties. Studies have shown that this stereochemistry influences the compound's ability to interact with biological membranes and transport proteins, thereby affecting its biodistribution and efficacy as a drug carrier.

In addition to its biomedical applications, CAS No. 2137033-16-8 has also been investigated for its potential in materials science. Its structural versatility makes it a candidate for use in polymer synthesis and surface modification applications. Researchers have explored its ability to serve as a building block for constructing stimuli-responsive materials that can respond to changes in environmental conditions such as temperature or pH.

The safety profile of this compound has also been a focus of recent studies. Preclinical evaluations have indicated that it exhibits low toxicity at therapeutic concentrations, making it suitable for use in vivo applications. However, further long-term toxicity studies are required to fully assess its safety profile for human use.

In conclusion, 9H-fluoren-9-ylmethyl (2S)-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural properties, combined with recent advancements in synthesis and application development, position it as a valuable tool in modern drug delivery systems and bioimaging technologies. Continued research into this compound is expected to uncover additional functionalities and expand its utility in both medical and materials science fields.